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Compound of Interest

Compound Name: Tetramethylammonium formate

Cat. No.: B1581965

An In-depth Technical Guide to Tetramethylammonium Formate

This technical guide provides a comprehensive overview of tetramethylammonium formate,
with a focus on its material safety data, experimental protocols, and safe handling procedures.
The information is intended for researchers, scientists, and professionals in drug development
who may be working with this compound.

Chemical and Physical Properties

Tetramethylammonium formate is a quaternary ammonium salt.[1] Its physicochemical
properties are summarized in the table below.
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Property Value Source
Molecular Formula C5H13NO2 PubChem[2], ChemicalBook[3]
Molecular Weight 119.16 g/mol PubChem[2], ChemicalBook[3]
Liquid (for 30% w/w agueous ] S
Appearance ) Thermo Fisher Scientific[4]
solution)
N ) 102 °C (for 30% w/w aqueous )
Boiling Point ) ChemicalBook[3]
solution)
_ 1.02 g/mL at 25 °C (for 30% ]
Density . ChemicalBook][3]
w/w aqueous solution)
) n20/D 1.364 (for 30% wi/w )
Refractive Index ] ChemicalBook][3]
agueous solution)
Water Solubility Fully miscible ChemicalBook][3]
CAS Number 59138-84-0 PubChem][2]
EC Number 261-622-8 PubChem|[2]

Hazard Identification and Classification

Tetramethylammonium formate is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2]

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation
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The following diagram illustrates the logical workflow for GHS classification based on skin and
eye irritation.

Skin Irritation/Corrosion Assessment

No significant irritation -
Not Classified

Irritation observed
Irritant (Category 2)
Initial Assessment:
pH and available data

<50% viability after 3 min
<15% viability after 60 min
Corrosive (Category 1)
Eye Irritation/Damage Assessment

Initial Assessment: NOSETERL (ZE Not Classified
Data from skin corrosion

In vitro Eye Irritation Test
(e.g., BCOP)

In vitro Skin Irritation Test
(e.g., EpiDerm™)

Reversible within 21 da

Irritant (Category 2A)

Serious Eye Damage (Category 1)

Effects reverse within 7 days Mild Irritant (Category 28)

Irreversible effects

Click to download full resolution via product page

GHS Classification Workflow for Skin and Eye Irritation.

Experimental Protocols
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Detailed experimental protocols for the synthesis and characterization of
tetramethylammonium formate are not readily available in public literature. However, general
methodologies for the synthesis and analysis of quaternary ammonium salts can be adapted.

Synthesis of Tetramethylammonium Formate

A potential synthesis method involves the reaction of trimethylamine with methyl formate in a
suitable solvent.[5]

Reaction: (CH3)sN + HCOOCH3s — [(CH3)aN]*[HCOOQO]~
Experimental Procedure (General):

» Dissolve equimolar amounts of trimethylamine and methyl formate in a suitable solvent such
as methanol or ethanol in a reaction vessel.[5]

e The reaction is typically carried out under controlled temperature conditions.

e The progress of the reaction can be monitored by techniques such as NMR or
chromatography.

o Upon completion, the solvent may be removed under reduced pressure to yield the
tetramethylammonium formate product.

Determination of Physicochemical Properties

The following are general protocols for determining the key physicochemical properties of a
quaternary ammonium salt like tetramethylammonium formate.

Melting Point: Determined using a standard melting point apparatus.

Boiling Point: Determined using a distillation apparatus, noting the temperature at which the
liquid boils at atmospheric pressure.

Density: Measured using a pycnometer or a density meter at a specified temperature.

Refractive Index: Measured using a refractometer at a specified temperature and wavelength
(e.g., the sodium D-line).
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o Water Solubility: Determined by adding increasing amounts of the substance to a known
volume of water at a constant temperature until saturation is reached. The concentration of
the saturated solution is then determined.

» Purity (by Titration): The concentration of quaternary ammonium compounds can be
determined by precipitation titration with an anionic surfactant like sodium dodecyl sulfate
(SDS).[6]

Safe Handling and Emergency Response

Due to its hazardous nature, proper handling and emergency procedures are crucial when
working with tetramethylammonium formate.

The following diagram outlines a workflow for the safe handling and emergency response.
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Start Work with
Tetramethylammonium Formate

Safe Handling Procedures

Wear Appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

Use in a well-ventilated area
or under a fume hood

Avoid contact with skin and eyesl

If contact occurs

IEmergency Response
A

Store in a cool, dry, well-ventilated area

Exposure Event

in a tightly closed container

Y

Skin Contact: Eye Contact: — ) ¢ B
- Remove cgntaminated clothing - Rinse with plenty of water for at Igast 15 minutes’ Y (:Cgat??rzgh et -?R?nggrn?:;c;iﬁvrc:tlte‘?
- Wash with plenty of water - Seek medical attention - Seek medical attention

Click to download full resolution via product page

Safe Handling and Emergency Response Workflow.
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First Aid and Emergency Procedures

In case of exposure to tetramethylammonium formate, the following first aid measures
should be taken immediately.

Exposure Route First Aid Measures

Immediately wash off with plenty of water for at
_ least 15 minutes.[4] Remove contaminated
Skin Contact ) ] o
clothing and shoes. Get medical attention if

irritation develops and persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4] Check for and

remove any contact lenses. Get medical

attention immediately.

Remove victim to fresh air and keep at rest in a
position comfortable for breathing.[4] If not
) breathing, if breathing is irregular or if
Inhalation , . .
respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel. Get

medical attention if symptoms occur.

Wash out mouth with water.[4] Do not induce

vomiting unless directed to do so by medical
Ingestion personnel. Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occulr.

Toxicological and Ecological Information

The toxicological properties of tetramethylammonium formate have not been fully
investigated.[4] It is classified as a skin and eye irritant, and may cause respiratory irritation.[2]
No quantitative toxicological data such as LD50 or LC50 values are readily available in the
reviewed literature.
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Information on the ecological effects of tetramethylammonium formate is also limited. It is
expected to be miscible with water, and therefore, persistence in the environment is unlikely.[4]
However, it should not be released into the environment, and disposal should be in accordance
with local regulations.[4]

Disposal Considerations

Waste material should be disposed of in accordance with all applicable federal, state, and local
environmental regulations. Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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